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Compound of Interest

Compound Name:
3-chloro-N-(2-

chlorophenyl)propanamide

CAS No.: 21261-72-3

Cat. No.: B1352190

Get Quote

Technical Whitepaper: 3-chloro-N-(2-
chlorophenyl)propanamide
Mechanistic Potential, Synthetic Utility, and
Biological Activity
Executive Summary
3-chloro-N-(2-chlorophenyl)propanamide (CAS: Implicitly derived from precursors) is a

halogenated secondary amide characterized by a dual-electrophile/lipophile architecture. While

often categorized as a synthetic intermediate, its structure possesses significant

pharmacophoric features relevant to drug discovery.[1] This compound serves as a critical

"masked" electrophile—capable of acting as a direct alkylating agent or a precursor to

acrylamide-based Michael acceptors. Furthermore, it represents a strategic synthon in the

construction of 8-chloro-3,4-dihydroquinolin-2(1H)-one scaffolds, a core moiety found in

blockbuster neuropsychiatric therapeutics. This guide analyzes its physicochemical properties,

predicted biological reactivity, and protocols for its synthesis and cyclization.
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Chemical Identity & Physicochemical Profile[2][3][4][5]
[6][7][8][9]
The molecule consists of a 2-chloroaniline moiety coupled to a 3-chloropropionyl tail. The

presence of the

-chlorine on the aliphatic chain introduces a localized electrophilic center, while the ortho-
chlorine on the aromatic ring modulates lipophilicity and metabolic stability by blocking the
P450-labile ortho position.

Property
Value
(Predicted/Experimental)

Significance

Formula

C

H

Cl

NO

Halogenated Amide

Molecular Weight 218.08 g/mol Fragment-like space (<300 Da)

LogP ~2.5 - 2.9
High membrane permeability;

CNS penetrant potential

H-Bond Donors 1 (Amide NH) Receptor binding capability

H-Bond Acceptors 1 (Carbonyl O) Receptor binding capability

Reactivity Class Alkyl Halide / Amide
Potential covalent modifier

(Alkylator)

Synthesis Protocol: Schotten-Baumann Acylation[11]
The most robust route to 3-chloro-N-(2-chlorophenyl)propanamide involves the nucleophilic

acyl substitution of 2-chloroaniline with 3-chloropropionyl chloride. This reaction must be

controlled to prevent double acylation or premature elimination to the acrylamide.

Experimental Workflow
Reagents:
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2-Chloroaniline (1.0 eq)

3-Chloropropionyl chloride (1.1 eq)

Triethylamine (TEA) or Pyridine (1.2 eq) as acid scavenger

Dichloromethane (DCM) (Anhydrous)[2]

Step-by-Step Protocol:

Preparation: Dissolve 2-chloroaniline (10 mmol) in anhydrous DCM (20 mL) under an inert

atmosphere (

). Cool the solution to 0°C using an ice bath.

Base Addition: Add Triethylamine (12 mmol) dropwise. Ensure the temperature remains <5°C

to minimize side reactions.

Acylation: Slowly add 3-chloropropionyl chloride (11 mmol) diluted in DCM (5 mL) over 15

minutes. The reaction is exothermic.[2]

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3–5 hours.

Monitor via TLC (30% EtOAc/Hexane).

Workup: Quench with water (20 mL). Wash the organic layer with 1N HCl (to remove

unreacted aniline), followed by saturated

and brine.

Purification: Dry over

, concentrate in vacuo. Recrystallize from Ethanol/Water to yield white/off-white crystals.

Mechanistic Biological Potential[10]
The biological activity of this molecule is driven by its ngcontent-ng-c2307461527="" _nghost-

ng-c2764567632="" class="inline ng-star-inserted">
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-chloro amide functionality. It acts through two distinct chemical mechanisms in a biological
context:

Mechanism A: Direct Cysteine Alkylation
The terminal alkyl chloride is a moderate electrophile. In the presence of highly nucleophilic

cysteine residues (e.g., in the active sites of proteases or kinases), it can undergo

displacement, forming a covalent thioether bond. This irreversible inhibition is a strategy used
in targeted covalent drugs.

Mechanism B: Metabolic Elimination to Michael Acceptor
Under physiological conditions or enzymatic catalysis, the molecule can undergo

-elimination of HCl to form N-(2-chlorophenyl)acrylamide. Acrylamides are potent Michael
acceptors that covalently bind to cysteine residues via 1,4-addition. This suggests the parent
compound may act as a "prodrug" for a covalent inhibitor.
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Caption: Dual mechanistic pathways for biological activity: Direct alkylation (Sn2) vs.

Elimination-Addition (Michael Acceptor).[3][4]

Synthetic Utility: Gateway to Quinolinone Scaffolds
Perhaps the most significant application of 3-chloro-N-(2-chlorophenyl)propanamide is its

role as a precursor for 3,4-dihydroquinolin-2(1H)-ones. These bicyclic structures are the core

pharmacophores for major antipsychotic drugs (e.g., Aripiprazole derivatives).

Intramolecular Cyclization (Friedel-Crafts Alkylation): Heating the compound with a Lewis acid (

) or Polyphosphoric acid triggers intramolecular ring closure.
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Regioselectivity: The cyclization occurs at the ortho position relative to the amine. Since one

ortho position is blocked by chlorine (from the 2-chloroaniline starting material), cyclization

occurs at the other ortho carbon (position 6 of the aniline ring), resulting in the 8-chloro

isomer of the quinolinone.
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Caption: Synthetic pathway converting the linear amide into the bioactive dihydroquinolinone

scaffold.
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Predicted Biological Applications[3][10][13]
Based on Structural Activity Relationship (SAR) analysis of similar halogenated amides:

Antimicrobial Agent:

-halo amides exhibit antifungal and antibacterial properties by interfering with cell wall
synthesis enzymes or depleting cellular glutathione (GSH) pools via alkylation.

Pesticidal Activity: Structurally related N-phenyl propanamides are used as herbicides. The

2-Cl substitution often enhances stability against degradation in soil.

Local Anesthetic Potentiation: The structural homology to lidocaine-type molecules (lipophilic

aromatic head + amide linker) suggests potential sodium channel blocking activity, though

the lack of a tertiary amine tail reduces potency unless further derivatized.

Safety & Handling
Hazard: The compound is an alkyl chloride and a potential skin sensitizer. It may cause

irreversible alkylation of DNA/Proteins.

GHS Classification (Predicted): H315 (Skin Irrit.), H317 (Skin Sens.), H341 (Suspected

Genetic Defects - due to alkylating potential).

Storage: Store at 2–8°C under inert gas to prevent hydrolysis or spontaneous cyclization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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